ethyl 2-{[7-(4-methoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl}acetate
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Description
The compound is a derivative of ethyl acetate, which is a common ester used in a variety of applications from perfumes to plastics . It also contains a triazole ring, which is a five-membered ring with two carbon atoms and three nitrogen atoms . Triazoles are known for their versatile biological activities and are present in a number of drug classes .
Molecular Structure Analysis
The molecular structure of this compound would likely be complex due to the presence of the triazole ring and the ethyl acetate moiety. The exact structure would depend on the specific arrangement and bonding of these groups .Chemical Reactions Analysis
Triazoles are known to participate in a variety of chemical reactions, including nucleophilic substitutions and reductions . Ethyl acetate can undergo hydrolysis, transesterification, and other reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. In general, ethyl acetate is a colorless liquid with a characteristic sweet smell , and triazoles are typically solid under room temperature .Mechanism of Action
Target of Action
Triazole derivatives, which hms3494b15 is a part of, are known to interact with a variety of biological targets due to their structural characteristics that make it easier to bind with target molecules .
Mode of Action
It is known that triazole derivatives can produce a variety of biological effects
Biochemical Pathways
Compounds with similar structures have been found to have anti-inflammatory and analgesic activities , suggesting that they may affect pathways related to inflammation and pain perception.
Pharmacokinetics
For instance, its molecular formula is C19H19N3O3S, and it has an average mass of 369.438 Da . It has a relatively high logP value of 5.42, suggesting it is lipophilic and may be well-absorbed in the body . Its water solubility at 25°c is relatively low (1737 mg/L), which could impact its bioavailability .
Result of Action
Similar compounds have been found to have anti-inflammatory and analgesic activities , suggesting that HMS3494B15 may have similar effects.
Safety and Hazards
properties
IUPAC Name |
ethyl 2-[[7-(4-methoxyphenyl)-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N4O3S/c1-3-22-13(20)10-23-15-17-16-14-18(8-9-19(14)15)11-4-6-12(21-2)7-5-11/h4-7H,3,8-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHORSOVSKQIRMY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CSC1=NN=C2N1CCN2C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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